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Cat. No.: B1143795

Get Quote

An In-Depth Technical Guide to Methyl 3-methylaminocrotonate (CAS 13412-12-9)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Methyl 3-methylaminocrotonate, a
key chemical intermediate. We will delve into its chemical identity, physicochemical properties,
synthesis, and detailed analytical characterization. The primary focus will be on its critical role
as a versatile building block in the synthesis of pharmacologically active molecules, particularly
within the dihydropyridine class of calcium channel blockers.

Chemical Identity and Properties

Methyl 3-methylaminocrotonate is an organic compound classified as an enamine and an q,3-
unsaturated ester. This dual functionality is the source of its synthetic utility.

Systematic Name: Methyl 3-(methylamino)but-2-enoate[1] Common Synonyms: Methyl 3-
methylaminocrotonate[1] CAS Number: 13412-12-9[1]

The structure consists of a butenoate backbone with a methyl ester at one terminus and an N-
methyl enamine functionality at the C3 position. This conjugated system dictates its chemical
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reactivity and spectroscopic properties.

Table 1: Physicochemical and Structural Properties of CAS 13412-12-9

Property Value Source(s)

CAS Number 13412-12-9

Molecular Formula CeH11NO2 [2]

Molecular Weight 129.16 g/mol [1]
White to pale cream powder or

Appearance . [2]
solid

Melting Point 62 - 68 °C [2]
methyl 3-(methylamino)but-2-

IUPAC Name [1]
enoate

SMILES CC(=CC(=0)OC)NC [1]
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Synthesis Pathway and Mechanistic Insight

The industrial synthesis of 3-aminocrotonates, including the N-methyl derivative, is a well-
established process rooted in the principles of condensation chemistry. The most direct and
efficient method involves the reaction of a 3-ketoester with a primary amine.

Core Reaction: The synthesis of Methyl 3-methylaminocrotonate is achieved through the
condensation reaction between Methyl Acetoacetate and Methylamine.

This reaction is mechanistically elegant. The nucleophilic methylamine attacks the ketone
carbonyl of methyl acetoacetate. This is followed by a dehydration step, which is often
facilitated by acid or base catalysis and the removal of water, to form the stable, conjugated
enamine product. The process is typically designed to be a "zero water discharge" process in
industrial settings, highlighting its efficiency.[3]
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Caption: Synthesis workflow for Methyl 3-methylaminocrotonate.

Analytical Characterization: A Self-Validating
System

Confirming the identity and purity of Methyl 3-methylaminocrotonate requires a multi-technique
approach. Each method provides a piece of the structural puzzle, and together they create a
self-validating system.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone for unambiguous structural elucidation. Both *H and 3C NMR are
essential.

e 'H NMR (Proton NMR): The causality behind the expected spectrum is the unique electronic
environment of each proton set.

o N-H Proton: A broad singlet is expected, the chemical shift of which is highly dependent on
solvent and concentration due to hydrogen bonding.

o Vinyl Proton (=CH): A singlet around 4.5-5.0 ppm. Its downfield shift is due to the
deshielding effects of the adjacent ester carbonyl and the electron-donating enamine
nitrogen.
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o O-Methyl Protons (-OCHs): A sharp singlet around 3.6-3.7 ppm, characteristic of a methyl
ester.

o N-Methyl Protons (-NCHs): A singlet (or a doublet if coupled to the N-H proton, which is
often not observed due to exchange) around 2.8-3.0 ppm.

o Vinyl-Methyl Protons (=C-CHs): A singlet around 1.9-2.1 ppm.

e 13C NMR (Carbon NMR): This technique validates the carbon backbone.
o Ester Carbonyl (C=0): A peak in the 168-172 ppm region.

o Olefinic Carbons (=C): Two distinct peaks are expected for the C=C double bond, one
significantly downfield (attached to the nitrogen) and one upfield (the vinyl CH).

o Methyl Carbons: Three distinct signals for the O-CHs, N-CHs, and the vinyl C-CHs
carbons, each in a characteristic region of the aliphatic spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and powerful tool for confirming the presence of key functional
groups. The choice to use FT-IR is driven by its ability to quickly verify the molecular
architecture.

Expected Characteristic Absorptions:

N-H Stretch: A moderate to sharp band in the 3300-3500 cm~1 region confirms the
secondary amine.

C=0 Stretch: A strong, sharp absorption band around 1690-1710 cm~*. The conjugation with
the C=C bond lowers the frequency from a typical saturated ester (~1740 cm™1).

C=C Stretch: A strong band around 1600-1650 cm~1, characteristic of a conjugated alkene.

C-O Stretch: A strong band in the 1000-1300 cm~? region, indicative of the ester linkage.

Mass Spectrometry (MS)
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Mass spectrometry is used to confirm the molecular weight and can provide structural
information through fragmentation analysis.

e Molecular lon (M*): The primary validation is the observation of the molecular ion peak. For
Methyl 3-methylaminocrotonate, this will appear at an m/z of 129, corresponding to the
molecular weight of the CeH11:NO:2 formula.

o Key Fragmentation Pathways: The fragmentation pattern provides a fingerprint of the
molecule. Logical bond cleavages include:

o Loss of the methoxy group (-OCHs) resulting in a fragment at m/z 98.
o Loss of the entire ester group (-COOCH:s) resulting in a fragment at m/z 70.

o Cleavage of the N-methyl group (-CHs) leading to a fragment at m/z 114.

Chromatographic Purity Analysis

For drug development applications, purity is paramount. Gas Chromatography (GC) is the
preferred method for this compound due to its volatility.

o Methodology: A sample is vaporized and injected into a GC column. The components
separate based on their boiling points and interactions with the column's stationary phase. A
detector (commonly a Flame lonization Detector, FID) quantifies the amount of each
component.

» Self-Validation: A pure sample of Methyl 3-methylaminocrotonate will yield a single, sharp
peak at a specific retention time under defined conditions. The area of this peak, relative to
the total area of all peaks in the chromatogram, gives a quantitative measure of purity.
Commercial suppliers often guarantee a purity of 296.0% as determined by GC.[2]

Core Application in Drug Development: The
Hantzsch Dihydropyridine Synthesis

The primary value of Methyl 3-methylaminocrotonate to the pharmaceutical industry lies in its
role as a key precursor for dihydropyridine-based drugs.[4] These compounds are potent L-
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type calcium channel blockers used extensively in the treatment of hypertension and angina.[5]
Notable drugs in this class include Amlodipine, Felodipine, and Nitrendipine.[4]

The compound is a critical component in the Hantzsch Dihydropyridine Synthesis, a multi-
component reaction that efficiently constructs the core drug scaffold. In this synthesis, Methyl
3-methylaminocrotonate serves as the nitrogen-containing component that forms one side of
the resulting heterocyclic ring.

The general workflow involves the condensation of an aldehyde, two equivalents of a 3-
ketoester (or one equivalent of a 3-ketoester and one equivalent of a 3-amino-crotonate), and
ammonia or a primary amine. Using Methyl 3-methylaminocrotonate provides one of these key
building blocks pre-formed.

Hantzsch Reactants

Methyl 3-methylaminocrotonate

(CAS 13412-12-9)
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Caption: Role of CAS 13412-12-9 in Hantzsch Dihydropyridine Synthesis.

Safety and Handling

According to safety data sheets, Methyl 3-methylaminocrotonate is classified as an irritant.[1][2]
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» Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

[2]

e Handling: Standard laboratory personal protective equipment (PPE) should be used,
including safety glasses, gloves, and a lab coat. Work should be conducted in a well-
ventilated area or a chemical fume hood.[2]

o Storage: The compound should be stored in a tightly closed container in a cool, dry place.[2]

Conclusion

Methyl 3-methylaminocrotonate (CAS 13412-12-9) is a synthetically valuable intermediate
whose chemical character is defined by its enamine and unsaturated ester functionalities. Its
synthesis from common starting materials is efficient, and its structure can be rigorously
confirmed through a combination of NMR, FT-IR, and mass spectrometry, with purity readily
assessed by GC. Its most significant contribution to science and medicine is its role as a
fundamental building block in the construction of dihydropyridine drugs, which are essential for
the management of cardiovascular diseases. This makes a thorough understanding of its
properties and characterization critical for professionals in pharmaceutical research and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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